Cas no 20073-50-1 (2-(1,3-oxazolidin-3-yl)ethan-1-ol)

• Product Name: 2-(1,3-oxazolidin-3-yl)ethan-1-ol
• CAS No: 20073-50-1
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD00043560
• CID: 268367
• PubChem ID: 60046
• Update Time: 2025-09-20

2-(1,3-oxazolidin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Oxazolidineethanol
• 2-(1,3-oxazolidin-3-yl)ethanol
• N-(2-hydroxy-ethyl)-1,3-oxazolidine
• N-(2-HYDROXYETHYL)OXAZOLIDINE ---CLEAR OIL---
• N-hydroxyethyl oxazolidine
• 2-(1,3-oxazolidin-3-yl)ethan-1-ol
• FT-0629146
• 2-(3-Oxazolidine)ethanol
• UPIKAIAOTXEAAZ-UHFFFAOYSA-N
• n-(2-hydroxyethyl)-1,3-oxazolidine
• DTXSID8066553
• n-(2-hydroxyethyl)oxazolidine
• BS-51296
• 2-(1,3-oxazolidin-3-yl)-ethanol
• NS00020765
• CS-0374348
• MFCD00043560
• EN300-216139
• 20073-50-1
• 2-(1,3-Oxazolidin-3-yl)ethanol, AldrichCPR
• 3-AMINO-4-METHOXYBENZENE-METHANAMINEDIHYDROCHLORIDE
• SCHEMBL308185
• E78021
• 2-(1, 3-oxazolidin-3-yl)ethanol
• 2-(oxazolidin-3-yl)ethanol
• AKOS006272341
• EINECS 243-499-2
• DTXCID9036197
• 3-Oxazolidineethanol2-(1,3-oxazolidin-3-yl)ethan-1-ol

• MDL： MFCD00043560
• Inchi： 1S/C5H11NO2/c7-3-1-6-2-4-8-5-6/h7H,1-5H2
• InChI Key： UPIKAIAOTXEAAZ-UHFFFAOYSA-N
• SMILES： O1CCN(CCO)C1

Computed Properties

• Exact Mass: 117.07900
• Monoisotopic Mass: 117.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7A^2
• XLogP3: -0.7

Experimental Properties

• Density: 1.106
• Boiling Point: 206.8°Cat760mmHg
• Flash Point: 78.8°C
• Refractive Index: 1.475
• PSA: 32.70000
• LogP: -0.79370